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Compound of Interest

Compound Name: DC-5239
Cat. No.: B15584281
Get Quote

For researchers and scientists in the field of drug development, the safe handling and disposal
of chemical compounds are paramount. This document provides essential guidance on the
proper disposal procedures for DC-S239, a potent and selective histone methyltransferase
SET7 inhibitor used in laboratory research. Adherence to these procedures is critical for
ensuring personnel safety and environmental protection.

Disclaimer: A complete Safety Data Sheet (SDS) for DC-S239 (CAS No. 303141-21-1) is not
publicly available. The following procedures are based on general best practices for the
disposal of research-grade chemical compounds. It is imperative to obtain the specific SDS
from your supplier for detailed and definitive guidance.

Immediate Safety and Handling

Before handling DC-S239, it is crucial to be familiar with its basic properties.
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Chemical Information

Ethyl 2-Amino-4-methyl-5-((3-

UPAC Name nitrophenyl)carbamoyl)-thiophene-3-carboxylate
CAS Number 303141-21-1

Molecular Formula C15H15N305S

Molecular Weight 349.36 g/mol

For research use only. Not for human or
Intended Use )
veterinary use.

Personal Protective Equipment (PPE): When handling DC-S239, always wear appropriate
PPE, including:

o Safety goggles or face shield

o Chemical-resistant gloves (e.g., nitrile)

o Laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of DC-S239 should be managed as chemical waste, following institutional and
local regulations.

1. Waste Segregation and Collection:

e Solid Waste: Collect unused or expired DC-S239 powder in a designated, clearly labeled
hazardous waste container. The container should be compatible with the chemical and
sealable.

o Contaminated Materials: Dispose of any materials that have come into contact with DC-
S$239, such as pipette tips, weighing paper, and contaminated gloves, in the same
designated solid chemical waste container.
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o Solutions: If DC-S239 has been dissolved in a solvent, the resulting solution should be
collected in a designated liquid hazardous waste container. The container must be
appropriately labeled with the full chemical name of all constituents, including the solvent. Do
not mix with other incompatible waste streams.

2. Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "Ethyl 2-Amino-4-methyl-5-((3-nitrophenyl)carbamoyl)-thiophene-3-carboxylate" and
its CAS number "303141-21-1".

 Indicate the approximate quantity of the waste.
3. Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated waste
accumulation area.

o Ensure the storage area is away from sources of ignition and incompatible materials.
4. Final Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Provide the disposal contractor with all available information on the chemical, including any
known hazards.

Experimental Protocols and Visualizations

To ensure clarity in laboratory procedures, the following diagrams illustrate the decision-making
and general workflow for chemical waste disposal.
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Chemical Disposal Decision
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Decision workflow for chemical disposal.
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Laboratory Activities
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General workflow for laboratory chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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